(4-ethylbenzyl)(4-methoxybenzyl)amine oxalate

• IUPAC Name: 1-(4-ethylphenyl)-N-[(4-methoxyphenyl)methyl]methanamine;oxalic acid
• InChI: InChI=1S/C17H21NO.C2H2O4/c1-3-14-4-6-15(7-5-14)12-18-13-16-8-10-17(19-2)11-9-16;3-1(4)2(5)6/h4-11,18H,3,12-13H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: AVNLJKHSMTVEEM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OC.C(=O)(C(=O)O)O
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol

Description

(4-ethylbenzyl)(4-methoxybenzyl)amine oxalate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is also known as EBAO and has the chemical formula C21H25NO.C2H2O4.

Mechanism of Action

The mechanism of action of (4-ethylbenzyl)(4-methoxybenzyl)amine oxalate is not fully understood. However, it is thought to act as a ligand for various receptors in the body, including the serotonin receptor and the dopamine receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been shown to have anxiolytic effects in animal studies. It has also been shown to have antinociceptive effects, meaning it can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using (4-ethylbenzyl)(4-methoxybenzyl)amine oxalate in lab experiments is its potential as a ligand for various receptors in the body. This makes it a useful tool for studying the function of these receptors.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research involving (4-ethylbenzyl)(4-methoxybenzyl)amine oxalate. One area of interest is its potential as a treatment for anxiety disorders and depression. It may also have potential as a treatment for chronic pain.
Another area of interest is its potential use in materials science. This compound has been shown to have self-assembling properties, which could make it useful in the development of new materials.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in medicinal chemistry and materials science. Its ability to act as a ligand for various receptors in the body makes it a useful tool for studying the function of these receptors. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of (4-ethylbenzyl)(4-methoxybenzyl)amine oxalate involves a series of chemical reactions. The first step involves the reaction of 4-ethylbenzylamine with 4-methoxybenzyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of (4-ethylbenzyl)(4-methoxybenzyl)amine.
The next step involves the reaction of (4-ethylbenzyl)(4-methoxybenzyl)amine with oxalic acid in the presence of a solvent such as ethanol. This reaction results in the formation of this compound.

Scientific Research Applications

(4-ethylbenzyl)(4-methoxybenzyl)amine oxalate has been investigated for its potential use in medicinal chemistry. In particular, it has been studied for its ability to act as a ligand for various receptors in the body.